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Compound of Interest

Compound Name: ACY-738

Cat. No.: B605171 Get Quote

Welcome to the technical support center for ACY-738. This resource is designed to assist

researchers, scientists, and drug development professionals in designing and executing animal

studies with ACY-738, with a focus on minimizing experimental variability. Below you will find

troubleshooting guides and frequently asked questions (FAQs) to address common challenges.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for ACY-738?

A1: ACY-738 is a potent and selective inhibitor of Histone Deacetylase 6 (HDAC6). Its

mechanism of action involves preventing the deacetylation of α-tubulin, a key component of

microtubules. This leads to increased levels of acetylated α-tubulin, which helps to stabilize

microtubules and improve axonal transport within neurons. ACY-738 exhibits high selectivity for

HDAC6 over Class I HDACs, minimizing off-target effects.
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Animal Studies with ACY-738]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605171#minimizing-variability-in-animal-studies-with-
acy-738]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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